6-(3-Formylphenyl)nicotinonitrile
Overview
Description
6-(3-Formylphenyl)nicotinonitrile is a chemical compound with the molecular formula C13H8N2O and a molecular weight of 208.22 . It is used for research purposes .
Synthesis Analysis
The synthesis of nicotinonitrile derivatives, including 6-(3-Formylphenyl)nicotinonitrile, has been described in various studies . For instance, one study describes the synthesis of a new series of nicotinonitrile and furo[2,3-b]pyridine heterocycles bearing a thiophene substituent . The nicotinonitrile derivatives were prepared from the corresponding 3-cyano-(2H)-pyridones in excellent yields .Molecular Structure Analysis
The molecular structure of 6-(3-Formylphenyl)nicotinonitrile consists of a pyridine ring attached to a phenyl ring via a carbon atom . The phenyl ring carries a formyl group (C=O), and the pyridine ring carries a nitrile group (C≡N) .Scientific Research Applications
Synthesis and Antioxidant Evaluation
A study highlighted the use of 6-(3-Formylphenyl)nicotinonitrile in the synthesis of various nicotinonitriles, which were then evaluated for their antioxidant properties. The process involved one-pot condensation and cyanoacetylation, demonstrating the compound's potential in creating antioxidant agents (Gouda et al., 2016).
Antiprotozoal Activity
Another research explored the antiprotozoal activity of 6-(3-Formylphenyl)nicotinonitrile derivatives. The compounds were synthesized and tested against Trypanosoma b.rhodesiense and P. falciparum. Notably, some derivatives exhibited significant in vitro activity and were also curative in an in vivo mouse model for Trypanosoma b.rhodesiense (Ismail et al., 2003).
Corrosion Inhibition
A study investigated the effectiveness of nicotinonitrile derivatives as corrosion inhibitors for mild steel in hydrochloric acid. The research indicated that these compounds, including derivatives of 6-(3-Formylphenyl)nicotinonitrile, efficiently inhibited corrosion through adsorption on the metal surface (Singh et al., 2016).
Luminescent Properties
A 2014 study reported on the synthesis and photophysical studies of a new nicotinonitrile derivative, demonstrating its potential as a blue light emitting material. This suggests the application of 6-(3-Formylphenyl)nicotinonitrile in the development of materials for optoelectronic devices (Ahipa et al., 2014).
Antimicrobial Activities
Research in 2008 synthesized derivatives of 6-(3-Formylphenyl)nicotinonitrile and tested them for antibacterial and antifungal activities. The results revealed potential antimicrobial properties of these compounds (Behalo, 2008).
properties
IUPAC Name |
6-(3-formylphenyl)pyridine-3-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8N2O/c14-7-11-4-5-13(15-8-11)12-3-1-2-10(6-12)9-16/h1-6,8-9H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HBIQGGHUKFQTOM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C2=NC=C(C=C2)C#N)C=O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-(3-Formylphenyl)nicotinonitrile | |
CAS RN |
769972-01-2 |
Source
|
| Record name | 6-(3-Formylphenyl)-3-pyridinecarbonitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=769972-01-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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